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Compound of Interest

Compound Name: 4-Bromoisoquinolin-3-amine

Cat. No.: B079041

Essential Safety and Handling Guide for 4-
Bromoisoquinolin-3-amine

This guide provides critical safety, handling, and disposal information for 4-Bromoisoquinolin-
3-amine, tailored for researchers and professionals in drug development. Given the
compound's potential hazards, adherence to these protocols is essential for ensuring
laboratory safety. The information is compiled based on safety data for structurally similar
compounds.

Hazard Identification

4-Bromoisoquinolin-3-amine and related chemical structures are associated with significant
health risks. The primary hazards include:

Acute Toxicity: Harmful or fatal if swallowed, in contact with skin, or inhaled.[1][2]

Skin Corrosion/Irritation: Causes skin irritation, and potentially severe skin burns.[1][2]

Eye Damage/Irritation: Causes serious eye irritation or damage.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
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A stringent PPE protocol is mandatory for handling 4-Bromoisoquinolin-3-amine to minimize
exposure.[3] All personnel must be trained on the proper use and disposal of PPE.

] Specifications and Best
Body Part Required PPE .
Practices

Goggles must provide a

complete seal around the
Eyes/Face Safety Goggles & Face Shield eyes. A face shield should be

worn over goggles to protect

against splashes.

For incidental contact, double-
layered nitrile gloves are
recommended. For direct
Double Nitrile or handling or risk of splashes,
Hands
Neoprene/Butyl Gloves heavy-duty neoprene or butyl
rubber gloves should be used.
[3] Gloves must be changed

immediately if contaminated.[3]

An N95-rated dust mask or a
NIOSH/MSHA approved
respirator is required if

Respiratory N95 Dust Mask or Respirator handling the solid form which
can generate dust, or if

exposure limits are exceeded.

[4]115]

A fully buttoned, long-sleeved

Bod Chemical-Resistant Laboratory  lab coat made of appropriate
0

Y Coat chemical-resistant material is

required.[3]

Operational Plan: Safe Handling Protocol

This step-by-step protocol outlines the procedure for safely handling 4-Bromoisoquinolin-3-
amine in a laboratory setting.
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. Preparation and Engineering Controls:

Verify that a chemical fume hood is certified and functioning correctly before starting any
work.[3]

Designate a specific area within the fume hood for handling the compound to contain
potential contamination.[3]

Ensure that an emergency eyewash station and safety shower are accessible and
unobstructed.[1][4]

Assemble all necessary equipment (e.g., glassware, spatulas, weigh boats) and reagents
inside the fume hood before introducing the compound.[3]

. Handling the Compound:

Perform all manipulations of 4-Bromoisoquinolin-3-amine, including weighing and
transferring, inside the designated fume hood.

Avoid generating dust.[6] Use procedures like carefully handling solids to minimize airborne
particles.

Keep the container tightly closed when not in use.[2][4]
Do not eat, drink, or smoke in the handling area.[2][4]
. Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with the
compound using an appropriate solvent and cleaning agent.

Carefully remove PPE, avoiding contact with potentially contaminated outer surfaces. Gloves
should be removed last.[3]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2][4]

Immediately change any clothing that becomes contaminated.
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Emergency First Aid Procedures

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the affected
skin area with plenty of soap and water.[4] Seek medical attention if irritation persists.[4]

In Case of Eye Contact: Immediately flush eyes with large amounts of water for at least 15
minutes at an eyewash station, holding eyelids open.[3][4] Remove contact lenses if present
and easy to do.[4] Seek immediate medical attention.[3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or
doctor immediately.

Disposal Plan

Proper disposal of 4-Bromoisoquinolin-3-amine and associated waste is crucial to prevent

environmental contamination and ensure safety.

. Waste Segregation:

Solid Waste: All solid materials contaminated with 4-Bromoisoquinolin-3-amine (e.g.,
gloves, weigh boats, paper towels, contaminated PPE) must be collected in a designated,
sealed, and clearly labeled hazardous waste container.[3]

Liguid Waste: Solutions containing the compound should be collected in a separate, sealed,
and labeled hazardous waste container specifically for halogenated organic compounds.[3]

. Storage of Waste:

Store waste containers in a well-ventilated, secure area, away from incompatible materials.

Ensure all waste containers are tightly closed to prevent leaks or spills.

. Final Disposal:
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» All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office.[3]

» Disposal must adhere to all local, state, and federal regulations for hazardous chemical
waste.[3]

Chemical and Physical Properties

The following table summarizes key quantitative data for compounds structurally related to 4-
Bromoisoquinolin-3-amine.

Property Value Source Compound
Melting Point 40-43 °C 4-Bromoisoquinoline

Boiling Point 280-285 °C 4-Bromoisoquinoline

Flash Point 113°C (235.4 °F) - closed cup  4-Bromoisoquinoline
Molecular Weight 223.07 g/mol (Calculated) 4-Bromoisoquinolin-3-amine

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-
Bromoisoquinolin-3-amine, from preparation to final disposal.
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Caption: Workflow for safe handling of 4-Bromoisoquinolin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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